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Compound of Interest

Compound Name: DavePhos

Cat. No.: B1301958

A Researcher's Guide to Safely Handling
DavePhos

For researchers, scientists, and professionals in drug development, the proper handling of
specialized reagents is paramount to ensuring both personal safety and experimental integrity.
This guide provides essential, immediate safety and logistical information for the use of
DavePhos (2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl), a widely used
phosphine ligand in cross-coupling reactions. The following procedural guidance outlines the
necessary personal protective equipment (PPE), step-by-step handling protocols, and disposal
plans to foster a secure laboratory environment.

Key Safety and Physical Properties

While specific occupational exposure limits for DavePhos have not been established, it is
prudent to handle it with the care afforded to other hazardous and air-sensitive materials. As a
phosphine ligand, data for phosphine gas can be a conservative reference for potential
respiratory hazards, although DavePhos itself is a solid with low vapor pressure.
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Property/Parameter Value Notes
Chemical Formula C26H3sNP

Molecular Weight 393.54 g/mol

Appearance White to off-white solid

Occupational Exposure Limits
(OELSs) for Phosphine Gas (as

a conservative proxy)

It is important to note that
DavePhos is a solid, and the
primary risk is from inhalation

of dust, not gas.

OSHA PEL (8-hour TWA)

0.3 ppm

Permissible Exposure Limit set
by the Occupational Safety
and Health Administration.

NIOSH REL (10-hour TWA)

0.3 ppm

Recommended Exposure Limit
from the National Institute for
Occupational Safety and
Health.

NIOSH STEL (15-minute)

1 ppm

Short-Term Exposure Limit
from NIOSH.

ACGIH TLV (8-hour TWA)

0.3 ppm

Threshold Limit Value from the
American Conference of
Governmental Industrial

Hygienists.

ACGIH STEL

1 ppm

Short-Term Exposure Limit
from ACGIH.

Personal Protective Equipment (PPE) for Handling

DavePhos

A multi-layered approach to personal protection is critical when handling DavePhos to

minimize exposure through inhalation, skin contact, or eye contact.
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Respiratory Protection: For weighing and transferring solid DavePhos outside of a glovebox,
a NIOSH-approved N95 dust mask is the minimum requirement to prevent inhalation of fine
particles.[1][2] In situations with a higher risk of aerosolization or when handling larger
guantities, a full-face respirator with P100 filters should be considered.

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are mandatory.[1][2] For procedures with a splash or significant dust hazard, a face
shield should be worn in addition to safety goggles.

Skin and Body Protection:

o Gloves: Double gloving with nitrile gloves is recommended.[3] Nitrile provides good
resistance to a range of chemicals.[4][5][6][7] Ensure gloves are changed immediately if
they become contaminated.

o Lab Coat: A flame-resistant lab coat is essential, as organophosphorus compounds can be
flammable.[3][8]

o Protective Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.

[3]

Experimental Protocol: Safe Handling of Solid
DavePhos

DavePhos is an air-sensitive solid and should be handled under an inert atmosphere (e.g.,

n

1

2

itrogen or argon) to prevent degradation and potential reaction with air.
. Preparation:

Work in a well-ventilated fume hood or a glovebox.

Ensure all glassware is oven-dried and cooled under a stream of inert gas before use.[9]
Have all necessary equipment, including spatulas, weighing paper, and reaction vessels,
readily available within the inert atmosphere environment.

. Weighing and Transferring:

In a Glovebox: This is the preferred method for handling DavePhos.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1301958?utm_src=pdf-body
https://www.degeschamerica.com/?mdocs-file=3745
https://www.worksafe.qld.gov.au/safety-and-prevention/hazards/hazardous-exposures/phosphine-gas
https://www.degeschamerica.com/?mdocs-file=3745
https://www.worksafe.qld.gov.au/safety-and-prevention/hazards/hazardous-exposures/phosphine-gas
https://ors.od.nih.gov/sr/dohs/Documents/managing-pyrophoric-and-water-reactive-chemicals-in-the-laboratories.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=1013&toxid=214
https://icash.public-health.uiowa.edu/wp-content/uploads/2017/02/UC-Davis-Safety-Services-Guidelines-for-the-Selection-of-Chemical-Resistant-Gloves-2017-01-26.pdf
https://www.ansell.com/us/en/glove-finder/chemical-resistant-gloves
http://ccc.chem.pitt.edu/wipf/safety/Air_sensitive_techniques.pdf
https://ors.od.nih.gov/sr/dohs/Documents/managing-pyrophoric-and-water-reactive-chemicals-in-the-laboratories.pdf
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://ors.od.nih.gov/sr/dohs/Documents/managing-pyrophoric-and-water-reactive-chemicals-in-the-laboratories.pdf
https://www.benchchem.com/product/b1301958?utm_src=pdf-body
https://www.benchchem.com/product/b1301958?utm_src=pdf-body
https://www.fishersci.com/us/en/scientific-products/publications/lab-reporter/2021/issue-2/air-sensitive-chemistry-practical-and-safety-considerations.html
https://www.benchchem.com/product/b1301958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Bring the sealed container of DavePhos into the glovebox antechamber and evacuate and
refill with inert gas at least three times.

« Inside the glovebox, carefully open the container.

e Use a clean, dry spatula to weigh the desired amount of DavePhos onto tared weighing
paper or directly into the reaction vessel.

o Securely close the DavePhos container.

e In a Fume Hood (using a Schlenk line):

e Connect the reaction flask to a Schlenk line and purge with inert gas.

 Briefly remove the stopper or septum from the reaction flask while maintaining a positive
pressure of inert gas.

e Quickly add the pre-weighed DavePhos to the flask. A powder funnel can facilitate a rapid
and clean transfer.

o Immediately reseal the flask and continue purging with inert gas.

3. Reaction Setup:

« If the reaction is to be heated, ensure the setup is secure and that the inert atmosphere is
maintained throughout the process.

o Use septa and cannulation techniques for the addition of solvents or other reagents to the
reaction flask containing DavePhos.

Disposal Plan for DavePhos Waste

Proper disposal of DavePhos and contaminated materials is crucial to prevent environmental
contamination and ensure laboratory safety.

1. Waste Segregation:

e Collect all waste contaminated with DavePhos in a dedicated, clearly labeled hazardous
waste container. This includes:

» Excess or unreacted DavePhos.

» Contaminated consumables such as weighing paper, gloves, and pipette tips.

e Solvent rinses of glassware that contained DavePhos.

2. Containerization:
o Use arobust, leak-proof container made of a material compatible with organophosphorus

compounds (e.g., high-density polyethylene or glass).
o Keep the waste container closed at all times, except when adding waste.
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3. Treatment of Reactive Residues:

» For small amounts of residual DavePhos in reaction flasks, it is advisable to quench the
reactivity before cleaning.

» Under an inert atmosphere, cautiously add a high-boiling point alcohol, such as isopropanol
or butanol, to the flask at room temperature.

e Once the reaction has ceased, the resulting solution can be transferred to the
organophosphorus waste container.

4. Final Disposal:

o Arrange for the disposal of the hazardous waste container through your institution's
Environmental Health and Safety (EHS) office. Do not attempt to dispose of
organophosphorus waste down the drain or in regular trash.

Safe Handling Workflow for DavePhos

The following diagram illustrates the key decision points and procedural flow for safely handling
DavePhos in a laboratory setting.
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Safe Handling Workflow for DavePhos
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Safe Handling Workflow for DavePhos
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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